![molecular formula C10H18O3 B7905515 Ethyl 4-ethyl-3-oxohexanoate](/img/structure/B7905515.png)
Ethyl 4-ethyl-3-oxohexanoate
Overview
Description
Ethyl 4-ethyl-3-oxohexanoate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bioreduction of Ethyl 3-oxohexanoate : A study by Ramos et al. (2011) demonstrated the use of microorganism strains for the bioreduction of ethyl 3-oxohexanoate to ethyl (R)-3-hydroxyhexanoate, a process relevant for enantioselective synthesis in organic chemistry.
Synthesis of γ-Ketoesters from Aldehydes : The work of Wehrli & Chu (2003) explored the synthesis of γ-ketoesters, like ethyl 4-oxohexanoate, from aldehydes using diethyl acylsuccinates, highlighting its application in synthetic organic chemistry.
Chemical Reactions with Ethyl 4-Halo-3-oxobutanoate : Research by Kato, Kimura, & Tanji (1978) examined the reactions of Ethyl 4-Halo-3-oxobutanoate with various compounds, providing insights into the versatility of this compound in organic reactions.
Photochemical Reactions in Alcoholic Solution : A study by Tokuda, Watanabe, & Itoh (1978) investigated the photochemical reactions of related compounds in alcoholic solutions, contributing to the understanding of photochemistry in organic synthesis.
Synthesis of Ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate : Dawadi & Lugtenburg (2011) detailed the synthesis of complex molecules like Ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate, showcasing the use of Ethyl 4-ethyl-3-oxohexanoate in pharmaceutical chemistry.
Domino Reactions in Synthesis : The work by Harikrishnan, Rajesh, & Perumal (2012) on domino reactions involving ethyl 3-oxo-4-(arylsulfonyl)butanoates illustrates the use of this compound in complex organic synthesis.
Photoisomerization Studies : Research by Horbury et al. (2017) on the photoisomerization of related compounds aids in understanding the behavior of such compounds under light, relevant in photochemistry.
properties
IUPAC Name |
ethyl 4-ethyl-3-oxohexanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O3/c1-4-8(5-2)9(11)7-10(12)13-6-3/h8H,4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHKHNUDQGCOFAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)CC(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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